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Compound of Interest

Compound Name: 3-Chloro-2-(phenethyloxy)aniline
CAS No.: 946714-51-8
Cat. No.: B3172013

Get Quote

Introduction & Mechanistic Rationale

3-Chloro-2-(phenethyloxy)aniline is a specialized intermediate used primarily in the Lead
Optimization phase of agrochemical development. Its utility stems from its ability to introduce a
"flexible hydrophobic tail" (the phenethyl ether) adjacent to a "directionality anchor” (the chloro
group) on the aniline ring.

Structural Significance in Bioactivity

In modern fungicide and insecticide design, this scaffold serves two distinct molecular
functions:

+ Hydrophobic Pocket Filling: The phenethyloxy moiety (-OCH2CH2zPh) extends into the
lipophilic domains of target enzymes (e.g., the Quinone-binding site of Complex I). The
ethylene linker provides rotational freedom distinct from rigid biphenyls (like in Boscalid).
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» Electronic Modulation: The 3-chloro substituent sterically forces the adjacent ether group out
of plane, creating a specific 3D conformation that often enhances selectivity against wild-
type and resistant strains.

Target Classes

o SDHI Fungicides: Used as the amine component to couple with pyrazole-4-carboxylic acids
(e.g., analogs of Penthiopyrad or Fluxapyroxad).

o METI Acaricides: Used to synthesize quinazoline or pyrazole amides targeting Mitochondrial
Complex I.

Chemical Synthesis & Handling[1][2][3][4][5][6]
Precursor Synthesis Strategy

The most robust route to 3-Chloro-2-(phenethyloxy)aniline involves the selective O-alkylation
of 3-chloro-2-aminophenol. Direct alkylation often leads to N-alkylation side products; therefore,
a phase-transfer catalysis (PTC) or protective group strategy is recommended.

Protocol: Selective O-Alkylation

Objective: Synthesize 3-Chloro-2-(phenethyloxy)aniline with >95% regioselectivity.

Materials:

Substrate: 3-Chloro-2-aminophenol (CAS: 59901-45-4)

Reagent: Phenethyl bromide (CAS: 103-63-9)

Base: Potassium Carbonate (

), anhydrous

Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile

Catalyst: Tetrabutylammonium bromide (TBAB) - 5 mol%

Step-by-Step Procedure:
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e Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and nitrogen
inlet, dissolve 3-chloro-2-aminophenol (10.0 mmol) in DMF (50 mL).

o Base Addition: Add

(12.0 mmol) and TBAB (0.5 mmol). Stir at room temperature for 15 minutes to form the
phenolate anion. Note: The solution will darken.

» Alkylation: Dropwise add Phenethyl bromide (10.5 mmol) over 10 minutes.

e Reaction: Heat the mixture to 60°C and stir for 4—6 hours. Monitor by TLC (Hexane:EtOAc
4:1) or LC-MS.

o Checkpoint: The O-alkylated product usually has a higher
than the N-alkylated byproduct.

o Workup: Cool to room temperature. Pour into ice-water (200 mL). Extract with Ethyl Acetate
(3 x50 mL).

 Purification: Wash combined organics with brine, dry over

, and concentrate. Purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in
Hexane).

Yield Expectation: 75-85% as a pale yellow oil or low-melting solid.

Application Workflow: SDHI Library Generation

The primary application of this aniline is in the synthesis of Carboxamide libraries. The
following workflow describes coupling this aniline with a Pyraziflumid-style acid chloride.

Workflow Diagram (Graphviz)
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Caption: Synthetic pathway for converting the aniline scaffold into a bioactive SDHI
carboxamide.

Coupling Protocol

¢ Dissolution: Dissolve 3-Chloro-2-(phenethyloxy)aniline (1.0 eq) and Triethylamine (1.2 eq)
in anhydrous THF.

¢ Acylation: Cool to 0°C. Add the acid chloride (1.05 eq) dropwise.
o Completion: Warm to RT and stir for 2 hours.

« |solation: Remove solvent, redissolve in DCM, wash with 1N HCI (to remove unreacted
aniline) and Sat.

Biological Validation (Protocols)

Once the library is synthesized, the compounds must be validated for fungicidal activity.

In Vitro Fungicidal Assay (Botrytis cinerea)

Rationale:Botrytis (Grey Mold) is a standard model for SDHI efficacy.
Protocol:

e Media Prep: Prepare Potato Dextrose Agar (PDA) plates.
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e Compound Dosing: Dissolve the synthesized carboxamide in DMSO. Add to molten PDA to
achieve final concentrations of 0.1, 1, 10, and 100 ppm. (Control: 0.1% DMSO).

 Inoculation: Place a 5mm mycelial plug of B. cinerea in the center of the plate.

 Incubation: Incubate at 25°C for 72 hours.

o Measurement: Measure radial growth diameter. Calculate % Inhibition relative to control.
o Success Metric:

indicates a hit worth optimizing.

Data Presentation Table

Summarize your SAR data using the following format:

. Linker EC50 (ppm) B.

Compound ID R-Group (Acid) . . LogP (Calc)
(Aniline) cinerea

Ref-1 (Boscalid) 2-ClI-Nicotinyl Biphenyl 0.5 3.6
3-Cl-2-

Target-A DF-Pyrazole 0.08 4.1
(phenethyloxy)
3-Cl-2-

Target-B CF3-Pyrazole 0.12 4.4
(phenethyloxy)

Negative Ctrl - - >100 -
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2-aminophenol. Elsevier.[1] [Link](Cited for reactivity of 2-aminophenol derivatives).

Disclaimer: This Application Note is for research and development purposes only. All chemical
synthesis should be performed in a fume hood by trained personnel wearing appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. aurigeneservices.com [aurigeneservices.com]

e To cite this document: BenchChem. [Application Note: 3-Chloro-2-(phenethyloxy)aniline in
Agrochemical Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3172013/docs#application-note-3-chloro-2-
phenethyloxy-aniline-in-agrochemical-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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